N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}-3-nitrobenzenecarboxamide

• IUPAC Name: N-[2-methyl-2-[(2,4,6-trimethylphenyl)methylsulfanyl]propyl]-3-nitrobenzamide
• InChI: InChI=1S/C21H26N2O3S/c1-14-9-15(2)19(16(3)10-14)12-27-21(4,5)13-22-20(24)17-7-6-8-18(11-17)23(25)26/h6-11H,12-13H2,1-5H3,(H,22,24)
• InChI Key: ZJENFHXZUJSIBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CSC(C)(C)CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

“N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}-3-nitrobenzenecarboxamide” is a chemical compound with the CAS Number: 338962-62-2. It has a molecular weight of 386.52 and its IUPAC name is N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}-3-nitrobenzamide.

Molecular Structure Analysis

The molecular formula of this compound is C21H26N2O3S. The InChI code for this compound is 1S/C21H26N2O3S/c1-14-9-15(2)19(16(3)10-14)12-27-21(4,5)13-22-20(24)17-7-6-8-18(11-17)23(25)26/h6-11H,12-13H2,1-5H3,(H,22,24).

Physical And Chemical Properties Analysis

This compound is a solid. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Sulfanyl Compound Synthesis and Applications

• Synthesis and Biological Activity of Thiazolidinones : Research into thiazolidinone derivatives involving nitrophenyl groups has demonstrated their potential in creating novel compounds with significant biological activities. One study synthesized novel thiazolidinones from 10-undecenoic acid hydrazide, which exhibited promising stereochemistry and biological assays, highlighting the methodological advancements and potential therapeutic applications of such compounds (Rahman et al., 2005).

• Ring Opening in Carbapenem-derived Compounds : A study on carbapenem-derived nitrobenzyl esters revealed that ethylamine and ethanolamine can lead to β-lactam ring opening, demonstrating a novel anionoid transformation that could have implications in synthesizing pyrrolidine derivatives. This showcases the potential for innovative chemical reactions involving nitrobenzyl compounds in pharmaceutical chemistry (Valiullina et al., 2020).

• Antioxidant and Enzyme Inhibition Activities : The synthesis and evaluation of nitrobutadiene derivatives revealed their potential as antixanthine oxidase, antielastase, and antioxidant agents. This study underscores the versatility of sulfanyl-substituted compounds in developing new pharmaceuticals and cosmetics (Onul et al., 2018).

• Antimalarial and Antitrypanosomal Agents : Novel dipeptides bearing sulfonamide groups have been synthesized and evaluated for their antiprotozoal properties. This research highlights the importance of innovative compounds in addressing global health challenges posed by protozoan parasites (Ekoh et al., 2021).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.